2-(1-Cyclopropylethoxy)pyrimidine
Description
“2-(1-Cyclopropylethoxy)pyrimidine” is a chemical compound with the molecular formula C9H12N2O. Pyrimidine is an aromatic heterocyclic organic compound similar to pyridine. It is one of the three diazines (six-membered heterocyclics with two nitrogen atoms in the ring), and it has nitrogen atoms at positions 1 and 3 in the ring .
Molecular Structure Analysis
Pyrimidines consist of a single six-membered ring with two nitrogen atoms and four carbon atoms . The specific molecular structure of “2-(1-Cyclopropylethoxy)pyrimidine” is not available in the retrieved data.Scientific Research Applications
Synthesis of Unsymmetrically Tetrasubstituted Pyrroles
“2-(1-Cyclopropylethoxy)pyrimidine” is used in the synthesis of unsymmetrically tetrasubstituted pyrroles . Pyrroles are among the most important heterocycles in pharmaceuticals and agrochemicals . The synthesis of pyrroles with different substituents and a free NH group is challenging, and “2-(1-Cyclopropylethoxy)pyrimidine” plays a crucial role in this process .
Aggregation-Induced Emission Enhancement (AIEE) Properties
Pyrrolo[1,2-a]pyrimidines, synthesized as the synthetic applications of NH-pyrroles, exhibit unpredicted time-dependent aggregation-induced emission enhancement (AIEE) properties . This property is significant in the field of material science and optoelectronics .
Anti-Inflammatory Activities
Pyrimidines, including “2-(1-Cyclopropylethoxy)pyrimidine”, have been found to display a range of pharmacological effects, including anti-inflammatory activities . They inhibit the expression and activities of certain vital inflammatory mediators .
Synthesis of Bioactive Natural Molecules
Pyrrole and its derivatives, which include “2-(1-Cyclopropylethoxy)pyrimidine”, are prevalent key motifs in bioactive natural molecules . They have diverse applications in therapeutically active compounds .
Development of New Pyrimidines as Anti-Inflammatory Agents
Detailed structure-activity relationship (SAR) analysis provides clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity . “2-(1-Cyclopropylethoxy)pyrimidine” can be used in the development of these new pyrimidines .
Synthesis of Pyrimidine Derivatives
The biological significance of the pyrimidine derivatives has led to the synthesis of substituted pyrimidine . Pyrimidine heterocycles possessing hydroxyl group has a unique place in medicinal chemistry, and also plays a vital role in biological processes as well as synthetic drugs .
properties
IUPAC Name |
2-(1-cyclopropylethoxy)pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-7(8-3-4-8)12-9-10-5-2-6-11-9/h2,5-8H,3-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXGYLCDGORVMIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CC1)OC2=NC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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